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Compound of Interest

Compound Name: SRI-011381 hydrochloride

Cat. No.: B1574299

Get Quote

\ J

Executive Summary: Immediate Action Card

Stop. If you are holding a vial of SRI-011381 Hydrochloride and need to dispose of it
immediately, follow this decision matrix. Do not guess.
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State of Matter Concentration Disposal Stream Action

Seal in original vial.
) Place in a secondary
) Hazardous Chemical
Solid (Powder) 100% (Pure) ) clear bag. Label
Waste (Solid) ] ]
"Toxic Solid." DO NOT

TRASH.

Pour into "Non-

] Halogenated Organic"
) >1 mM Hazardous Organic )
Stock Solution waste carboy. Rinse
(DMSO/Ethanol) Waste ) )
vial with DMSO; add

rinse to carboy.

DO NOT SEWER.
) ) ) ] Collect in designated

Aqueous Media <10 pM (Cell Media) Bio-Chemical Waste o ]
liquid waste container

for incineration.

Place in designated
) ) ] Hazardous Solid hazardous waste bin
Contaminated Debris Trace (Tips/Tubes)
Waste (yellow/red bag

depending on facility).

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand why it is dangerous. SRI-011381
Hydrochloride is not an inert salt; it is a potent biological modulator.

e Compound Identity: SRI-011381 Hydrochloride[1][2][3][4][5]
e CAS Number: 2070014-88-7 (HCI salt) / 1629138-41-5 (Free base)

e Mechanism:TGF-3 Signaling Agonist. Unlike inhibitors, this compound activates the
Transforming Growth Factor-beta pathway, specifically upregulating Smad2/3
phosphorylation [1].[1]

» Biological Risk: Because TGF-3 signaling governs fibrosis, cell proliferation, and apoptosis,
accidental environmental release can have devastating effects on aquatic life and local
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ecosystems, potentially triggering uncontrolled tissue growth or developmental abnormalities
in non-target organisms.

Critical Safety Note: Treat this compound as a Reproductive Toxin and Specific Target Organ
Toxicant. Standard research grade compounds often lack full toxicological screening; therefore,
the "Universal Precaution" principle applies.

The "Why": Environmental Impact Mechanism

The following diagram illustrates the biological cascade triggered by SRI-011381.
Understanding this pathway reinforces why sewer disposal is strictly prohibited.

Environmental
SRI-011381 HCI Activates TGF-B Receptor Phosphorylates Smad2/3 Translocates Nuclear Gene Expression ibrosis / Impact
(Contaminant) > (ALKS) Phosphorylation » Transiocation issue Remodelin

Click to download full resolution via product page

Figure 1: Mechanism of Action. SRI-011381 activates the TGF-3 pathway.[1][2][3][4][5][6][7][8]
[9] Release into water systems can trigger off-target fibrotic responses in aquatic organisms.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Powder)

Scenario: Expired vial or accidental spill of powder.
o Containment: Do not empty the vial. Keep the substance in its original glass container.

e Secondary Sealing: Place the vial into a clear, sealable Ziploc bag or a 50mL conical tube to
prevent breakage during transport.

e Labeling: Apply a hazardous waste tag.
o Constituents: "SRI-011381 Hydrochloride"[1][2][3][4][5]

o Hazards: Check "Toxic" and "Irritant".
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» Disposal: Deposit into the Solid Chemical Waste Drum intended for high-temperature
incineration.

o Prohibited: Do not place in "Glass Disposal” boxes (broken glass bins) unless the
compound has been fully washed out.

Protocol B: Liquid Stock Solutions (DMSO/Ethanol)

Scenario: Discarding a 10mM stock solution dissolved in DMSO.

o Assessment: Verify the solvent.[6] SRI-011381 is typically dissolved in DMSO or Ethanol.[6]
These are Non-Halogenated Organic Solvents.

e Segregation:
o If solvent is DMSO/Ethanol: Pour into Non-Halogenated waste stream.
o If solvent contains Chloroform/DCM: Pour into Halogenated waste stream.

e Rinse: Add ~1mL of pure DMSO to the empty vial, vortex for 10 seconds, and pour the rinse
into the waste container. Repeat once.

» Vial Disposal: The triple-rinsed vial can now be uncapped and placed in the glass disposal
bin (or sharps container).

Protocol C: Aqueous Experimental Waste (Cell Media)

Scenario: Media containing 10uM SRI-011381 after cell treatment.

Regulatory Alert: The EPA "Sewer Ban" (40 CFR Part 266 Subpart P) prohibits flushing
hazardous pharmaceuticals [2]. While this is a research chemical, the biological potency
mandates adherence to this standard.

o Collection: Do not aspirate media into a bleach trap connected to the sink. Instead, aspirate
into a dedicated Liquid Hazardous Waste flask.

o Deactivation (Optional but Recommended): If your facility requires stabilization, add 10%
bleach (sodium hypochlorite) to the waste flask to degrade biological material, but this does
not chemically neutralize the small molecule.
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+ Final Stream: The contents of this flask must be transferred to the Aqueous Chemical Waste
drum for off-site incineration.

Logistics: Waste Stream Decision Tree

Use this workflow to determine the physical path of the waste within your facility.

Waste Generated

Physical State?

Liquid Solid

Solvent Base? Item Type?

>50% Solvent |Water/PBS

Pure Powder Contaminated
(DMSO/EtOH) (VEY) (Tips/Gloves)

Non-Halogenated Aqueous Chemical High-Temp Solid Bio/Chem
Waste Carboy Waste Drum Incineration Box Hazard Bin

Click to download full resolution via product page

Organic Aqueous

(Media/Buffer)

Figure 2: Operational decision tree for segregating SRI-011381 waste streams.

Emergency Contingencies
Spill Response (Powder > 10mg)

o Evacuate: Clear the immediate area of personnel.
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o PPE: Don double nitrile gloves, a lab coat, and safety goggles. If powder is aerosolized, use
an N95 or P100 respirator.

o Containment: Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent
dust generation.

o Cleanup: Wipe up the material. Clean the surface with 70% Ethanol followed by a soap
solution.

o Disposal: Place all cleanup materials (towels, gloves) into a Hazardous Waste Bag.

Accidental Exposure

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (it enhances
skin absorption).

o Eye Contact: Flush with water for 15 minutes. Seek medical attention.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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